Cas no 16582-61-9 (2-Benzothiazolamine,5,6,7-trichloro-)

• Product Name: 2-Benzothiazolamine,5,6,7-trichloro-
• CAS No: 16582-61-9
• MF: C₇H₃Cl₃N₂S
• MW: 253.536116838455
• CID: 121741
• PubChem ID: 4619398
• Update Time: 2025-04-18

2-Benzothiazolamine,5,6,7-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,5,6,7-trichloro-
• 5,6,7-trichloro-1,3-benzothiazol-2-amine
• 5,6,7-Trichloro-2-benzothiazolamine
• 5,6,7-Trichlorobenzo[d]thiazol-2-amine
• 16582-61-9
• DTXSID60404969

• Inchi： 1S/C7H3Cl3N2S/c8-2-1-3-6(5(10)4(2)9)13-7(11)12-3/h1H,(H2,11,12)
• InChI Key： PZTKRJPVVXGQBP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1SC(N)=N2)Cl)Cl

Computed Properties

• Exact Mass: 251.90849
• Monoisotopic Mass: 251.908252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.756±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.1E-3 g/L) (25 ºC),
• PSA: 38.91